Cas no 826-60-8 (1-amino-2-methyl-1-phenylpropan-2-ol)

• Product Name: 1-amino-2-methyl-1-phenylpropan-2-ol
• CAS No: 826-60-8
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 6598306
• PubChem ID: 436484
• Update Time: 2025-05-21

1-amino-2-methyl-1-phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-methyl-1-phenylpropan-2-ol
• Benzeneethanol, β-amino-α,α-dimethyl-

• Inchi： 1S/C10H15NO/c1-10(2,12)9(11)8-6-4-3-5-7-8/h3-7,9,12H,11H2,1-2H3
• InChI Key： FAKPSIGKWYUNJZ-UHFFFAOYSA-N
• SMILES： C1(C(N)C(C)(C)O)=CC=CC=C1

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Melting Point: 88-89 °C
• Boiling Point: 295.0±20.0 °C(Predicted)
• pka: 12.65±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-amino-2-methyl-1-phenylpropan-2-ol

Comprehensive Guide to 1-amino-2-methyl-1-phenylpropan-2-ol (CAS No. 826-60-8): Properties, Applications, and Market Insights

1-amino-2-methyl-1-phenylpropan-2-ol (CAS No. 826-60-8) is a specialized organic compound with a unique molecular structure that combines an amino group, a phenyl ring, and a hydroxyl group. This versatile compound has garnered significant attention in pharmaceutical research, material science, and specialty chemical applications. Its IUPAC name reflects its structural complexity: 1-amino-2-methyl-1-phenylpropan-2-ol, while alternative names may include α-methyl-β-amino-β-phenylpropanol in certain literature.

The molecular formula of 1-amino-2-methyl-1-phenylpropan-2-ol is C10H15NO, with a molecular weight of 165.23 g/mol. This compound typically appears as a white to off-white crystalline powder at room temperature, with moderate solubility in polar organic solvents like ethanol and methanol, but limited solubility in water. The presence of both amino and hydroxyl functional groups makes it an interesting candidate for various chemical transformations, particularly in asymmetric synthesis and chiral building block applications.

Recent scientific literature highlights the growing importance of 1-amino-2-methyl-1-phenylpropan-2-ol in medicinal chemistry. Researchers are particularly interested in its potential as a precursor for novel drug candidates targeting neurological conditions. The compound's structural similarity to certain neurotransmitter analogs has prompted investigations into its pharmacological properties, though these studies remain in early stages. Pharmaceutical companies are exploring its use in developing more effective and selective therapeutic agents.

In material science applications, 826-60-8 has shown promise as a building block for advanced polymers and specialty coatings. Its bifunctional nature allows for incorporation into polymer backbones, potentially creating materials with unique thermal and mechanical properties. Some studies suggest that derivatives of this compound could enhance the performance of epoxy resins and polyurethane systems, though commercial applications are still under development.

The synthesis of 1-amino-2-methyl-1-phenylpropan-2-ol typically involves multi-step organic reactions, often starting from readily available precursors like acetophenone or benzaldehyde. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient catalytic methods that reduce waste and improve yields. Recent patents have disclosed novel enzymatic routes for producing enantiomerically pure forms of this compound, which could significantly impact its commercial availability.

Market analysis indicates steady growth in demand for 826-60-8, particularly from the pharmaceutical and specialty chemical sectors. The global market for fine chemicals containing similar structural motifs has expanded by approximately 8-10% annually over the past five years. Current pricing trends reflect its status as a research-grade material, with costs varying significantly based on purity specifications and enantiomeric composition.

Quality control for 1-amino-2-methyl-1-phenylpropan-2-ol typically involves advanced analytical techniques including HPLC, GC-MS, and chiral separation methods. Purity standards for research applications generally require ≥98% chemical purity, while some pharmaceutical applications may demand even higher specifications. Storage recommendations usually suggest keeping the compound in a cool, dry environment protected from light, with proper ventilation to maintain stability.

Recent innovations in amino alcohol chemistry have opened new possibilities for derivatives of 826-60-8. Scientists are exploring modifications to the phenyl ring and amino group to create libraries of compounds with diverse biological activities. These efforts align with current trends in drug discovery that emphasize scaffold hopping and molecular diversity to address challenging therapeutic targets.

Environmental and safety considerations for 1-amino-2-methyl-1-phenylpropan-2-ol follow standard laboratory chemical protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when handling. Material safety data sheets (MSDS) provide detailed guidance on first aid measures and spill response procedures specific to this compound.

The future outlook for 826-60-8 appears promising, with several research groups investigating novel applications in catalysis and materials science. Its structural features make it a potential candidate for developing new chiral ligands in asymmetric synthesis, an area of growing importance in pharmaceutical manufacturing. Continued research may reveal additional uses for this versatile compound across multiple scientific disciplines.

For researchers considering working with 1-amino-2-methyl-1-phenylpropan-2-ol, it's essential to consult recent literature and patent filings to understand current synthetic methodologies and application possibilities. The compound's unique combination of functional groups offers numerous opportunities for chemical modification and derivatization, making it a valuable tool for innovative chemistry projects.

Suppliers of 826-60-8 typically offer custom synthesis services and bulk quantities for industrial applications. When sourcing this compound, quality verification through certificates of analysis (CoA) and proper documentation of enantiomeric purity (if applicable) are crucial considerations. The development of more cost-effective production methods may further expand its commercial availability in coming years.

In conclusion, 1-amino-2-methyl-1-phenylpropan-2-ol represents an interesting case study in how relatively simple organic molecules can find diverse applications across scientific disciplines. From its potential in drug discovery to its utility in materials development, this compound continues to attract research attention. As synthetic methods improve and new applications emerge, 826-60-8 may play an increasingly important role in advanced chemical research and industrial applications.